Cas no 207400-81-5 ([3-[[4-[2-(1-Benzyltetrazol-5-yl)phenyl]phenyl]methyl]-2-butyl-5-chloroimidazol-4-yl]methanol)

• Product Name: [3-[[4-[2-(1-Benzyltetrazol-5-yl)phenyl]phenyl]methyl]-2-butyl-5-chloroimidazol-4-yl]methanol
• CAS No: 207400-81-5
• MF: C₂₉H₂₉ClN₆O
• MW: 513.033164739609
• CID: 834183
• Update Time: 2023-08-03

[3-[[4-[2-(1-Benzyltetrazol-5-yl)phenyl]phenyl]methyl]-2-butyl-5-chloroimidazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol, 2-butyl-4-chloro-1-[[2'-[1-(phenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-
• [3-[[4-[2-(1-benzyltetrazol-5-yl)phenyl]phenyl]methyl]-2-butyl-5-chloroimidazol-4-yl]methanol
• 1H-Imidazole-5-methanol,2-butyl-4-chloro-1-[[2'-[1-(phenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-
• [3-[[4-[2-(1-Benzyltetrazol-5-yl)phenyl]phenyl]methyl]-2-butyl-5-chloroimidazol-4-yl]methanol

• Inchi： 1S/C29H29ClN6O/c1-2-3-13-27-31-28(30)26(20-37)35(27)18-22-14-16-23(17-15-22)24-11-7-8-12-25(24)29-32-33-34-36(29)19-21-9-5-4-6-10-21/h4-12,14-17,37H,2-3,13,18-20H2,1H3
• InChI Key： FBKRDLUQJYLCJH-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)N(CC2C=CC(=CC=2)C2=CC=CC=C2C2=NN=NN2CC2C=CC=CC=2)C(CCCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 673
• Topological Polar Surface Area: 81.6